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A technical guide for researchers, scientists, and drug development professionals on the
seminal discoveries that first challenged the inertness of krypton.

In the early 1960s, a paradigm shift occurred in the world of chemistry with the demonstration
that noble gases were not, in fact, completely inert. Following the groundbreaking synthesis of
the first xenon compound in 1962, the scientific community eagerly turned its attention to the
other members of Group 18. This technical guide delves into the early experimental
observations of krypton compounds, focusing on the first successful synthesis and
characterization of krypton difluoride (KrF2), a discovery that further eroded the long-held
concept of noble gas inactivity.[1][2][3]

The First Synthesis: A Tale of Two Methods

The year 1963 marked the successful isolation of the first compound of krypton.[2] Initial
synthesis was achieved through two primary methods: the electric discharge method and the
photochemical method.

Electric Discharge Method

Pioneered by J. J. Turner and G. C. Pimentel at the University of California, Berkeley, the
electric discharge method involved passing an electrical discharge through a mixture of
krypton and fluorine gases at low temperatures.[1] This technique provided the necessary
energy to overcome the high ionization potential of krypton and induce a reaction with the
highly electronegative fluorine.
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Photochemical Synthesis

Concurrently, Lucia V. Streng reported the successful synthesis of krypton difluoride using a
photochemical approach.[4] This method utilized ultraviolet (UV) light to excite fluorine
molecules, leading to the formation of fluorine radicals which could then react with krypton.

A significant historical footnote to these discoveries is the initial, erroneous report by Grosse,
Kirshenbaum, and Streng, who believed they had synthesized krypton tetrafluoride (KrFa).
Subsequent analysis revealed that the compound they had produced was, in fact, krypton
difluoride.

Experimental Protocols

The following sections provide detailed methodologies for the key early experiments in the
synthesis of krypton difluoride.

Electric Discharge Synthesis of KrFz

Experimental Protocol:

A mixture of krypton and fluorine gas, typically in a 1:2 to 1:1 molar ratio, is introduced into a
reaction vessel cooled to cryogenic temperatures, often around -183 °C (90 K).[5] The vessel is
equipped with two electrodes. A high-voltage electrical discharge is then passed through the
gas mixture. The energy from the discharge excites the krypton and dissociates the fluorine
molecules into highly reactive fluorine atoms, which then combine with krypton to form
krypton difluoride. The KrF2z product, a white crystalline solid, is then collected on the cold
surfaces of the reaction vessel.

Experimental Workflow for Electric Discharge Synthesis of KrF2
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Caption: Workflow for the synthesis of KrF2 via the electric discharge method.

Photochemical Synthesis of KrF2

Experimental Protocol:

A mixture of krypton and fluorine gas is condensed at a very low temperature, typically around
-196 °C (77 K), inside a reaction vessel transparent to ultraviolet (UV) light (e.g., Pyrex, Vycor,
or quartz).[4][5] The solid mixture is then irradiated with UV light, often from a mercury arc
lamp. The ideal wavelengths for this process are in the range of 303-313 nm.[4] The UV
radiation dissociates the fluorine molecules into radicals, which then react with the solid
krypton to form KrF2. The product is subsequently isolated by carefully warming the reaction
vessel to remove unreacted starting materials.

Experimental Workflow for Photochemical Synthesis of KrF2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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